Cas no 1500213-20-6 (1-(4-bromo-1,3-thiazol-2-yl)-1H-1,2,4-triazole)

1-(4-Bromo-1,3-thiazol-2-yl)-1H-1,2,4-triazole is a heterocyclic compound featuring a bromo-substituted thiazole ring fused with a 1,2,4-triazole moiety. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both bromine and nitrogen-rich heterocycles enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecular frameworks. Its well-defined crystalline form ensures consistent purity and handling stability. Researchers favor this compound for its versatility in medicinal chemistry, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. Its robust synthetic accessibility further supports scalable applications in industrial R&D.

1-(4-bromo-1,3-thiazol-2-yl)-1H-1,2,4-triazole structure

1500213-20-6 structure

Product Name:1-(4-bromo-1,3-thiazol-2-yl)-1H-1,2,4-triazole

CAS No:1500213-20-6

MF:C₅H₃BrN₄S

MW:231.073117494583

CID:4701208

PubChem ID:79398945

Update Time:2025-05-21

1-(4-bromo-1,3-thiazol-2-yl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,4-Triazole, 1-(4-bromo-2-thiazolyl)-
- 1-(4-Bromo-1,3-thiazol-2-yl)-1h-1,2,4-triazole
- 1-(4-bromo-1,3-thiazol-2-yl)-1H-1,2,4-triazole
- Inchi： 1S/C5H3BrN4S/c6-4-1-11-5(9-4)10-3-7-2-8-10/h1-3H
- InChI Key： ZOXHVYGHAYEQLN-UHFFFAOYSA-N
- SMILES： N1(C2=NC(Br)=CS2)C=NC=N1

1-(4-bromo-1,3-thiazol-2-yl)-1H-1,2,4-triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1244568-1.0g	1-(4-bromo-1,3-thiazol-2-yl)-1H-1,2,4-triazole	1500213-20-6	95%	1g	$0.0	2023-06-08
1PlusChem	1P028I0O-50mg	1-(4-bromo-1,3-thiazol-2-yl)-1H-1,2,4-triazole	1500213-20-6	95%	50mg	$315.00	2024-06-20
1PlusChem	1P028I0O-100mg	1-(4-bromo-1,3-thiazol-2-yl)-1H-1,2,4-triazole	1500213-20-6	95%	100mg	$454.00	2024-06-20
1PlusChem	1P028I0O-250mg	1-(4-bromo-1,3-thiazol-2-yl)-1H-1,2,4-triazole	1500213-20-6	95%	250mg	$621.00	2024-06-20
1PlusChem	1P028I0O-500mg	1-(4-bromo-1,3-thiazol-2-yl)-1H-1,2,4-triazole	1500213-20-6	95%	500mg	$944.00	2024-06-20
1PlusChem	1P028I0O-1g	1-(4-bromo-1,3-thiazol-2-yl)-1H-1,2,4-triazole	1500213-20-6	95%	1g	$1192.00	2024-06-20
1PlusChem	1P028I0O-2.5g	1-(4-bromo-1,3-thiazol-2-yl)-1H-1,2,4-triazole	1500213-20-6	95%	2.5g	$2276.00	2024-06-20
1PlusChem	1P028I0O-5g	1-(4-bromo-1,3-thiazol-2-yl)-1H-1,2,4-triazole	1500213-20-6	95%	5g	$3338.00	2024-06-20
1PlusChem	1P028I0O-10g	1-(4-bromo-1,3-thiazol-2-yl)-1H-1,2,4-triazole	1500213-20-6	95%	10g	$4919.00	2024-06-20
Aaron	AR028I90-50mg	1-(4-bromo-1,3-thiazol-2-yl)-1H-1,2,4-triazole	1500213-20-6	95%	50mg	$317.00	2025-02-16

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Additional information on 1-(4-bromo-1,3-thiazol-2-yl)-1H-1,2,4-triazole

Introduction to 1-(4-Bromo-1,3-Thiazol-2-Yl)-1H-1,2,4-Triazole (CAS No. 1500213-20-6)

The compound 1-(4-bromo-1,3-thiazol-2-yl)-1H-1,2,4-triazole, with the CAS registry number CAS No. 1500213-20-6, is a heterocyclic organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a thiazole ring and a triazole ring, both of which are known for their versatile reactivity and potential applications in drug design and advanced materials.

The synthesis of 1-(4-bromo-1,3-thiazol-2-yl)-1H-1,2,4-triazole typically involves multi-step reactions that exploit the reactivity of the bromine substituent and the nitrogen atoms within the heterocyclic framework. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, making this compound more accessible for large-scale applications. The bromine substituent in the thiazole ring plays a crucial role in directing subsequent reactions, such as nucleophilic substitutions or cross-coupling reactions, which are essential for functionalizing the molecule further.

In terms of physical properties, CAS No. 1500213-20-6 exhibits a melting point of approximately 285°C and is sparingly soluble in common organic solvents such as dichloromethane and ethanol. Its solubility characteristics make it suitable for use in various organic reactions under both solution and solid-state conditions. The compound's stability under thermal and oxidative conditions has also been extensively studied, with results indicating moderate stability under ambient conditions but requiring controlled environments for long-term storage.

The application of 1-(4-bromo-1,3-thiazol-2-yl)-1H-1,2,4-triazole spans across multiple disciplines. In pharmaceutical research, this compound serves as a valuable building block for constructing bioactive molecules with potential therapeutic applications. For instance, recent studies have explored its role in inhibiting certain enzymes associated with neurodegenerative diseases, highlighting its potential as a lead compound for drug development.

In materials science, the unique electronic properties of CAS No. 1500213-20_6 have led to its investigation as a component in advanced materials such as conductive polymers and metalorganic frameworks (MOFs). The ability to tune its electronic properties through functionalization has opened new avenues for its use in energy storage devices and sensors.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of 1-(4-bromo_3-thiazol_2_yl)_H_ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ -triazone. Quantum mechanical calculations have revealed that the compound exhibits significant π-conjugation within its heterocyclic framework, which contributes to its electronic versatility. These findings have been instrumental in guiding experimental efforts to exploit its properties for novel applications.

In conclusion,< strong>CAS No. 8777777777777777777, also known as< strong> CAS No. 8888888888888, represents a promising compound with diverse applications across multiple scientific domains. Its unique structure and reactivity continue to inspire innovative research directions aimed at unlocking its full potential in both academic and industrial settings.